Cas no 172405-46-8 (methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate)

• Product Name: methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate
• CAS No: 172405-46-8
• MF: C₈H₈ClN₅O₂
• MW: 241.634419441223
• CID: 4510182
• PubChem ID: 12186702
• Update Time: 2025-07-20

methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-acetic acid, 2-amino-6-chloro-, methyl ester
• methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate
• SCHEMBL7872842
• EN300-11960946
• 172405-46-8
• DTXSID901261220
• Methyl 2-amino-6-chloro-9H-purine-9-acetate

• Inchi： 1S/C8H8ClN5O2/c1-16-4(15)2-14-3-11-5-6(9)12-8(10)13-7(5)14/h3H,2H2,1H3,(H2,10,12,13)
• InChI Key： YRRLJSIUDOAJDU-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(N)=NC=2Cl)N(CC(OC)=O)C=1

Computed Properties

• Exact Mass: 241.0366522Da
• Monoisotopic Mass: 241.0366522Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.9Ų

Additional information on methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate

Introduction to Methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate (CAS No. 172405-46-8)

Methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate, a compound with the chemical identifier CAS No. 172405-46-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of an amino group at the 2-position and a chloro substituent at the 6-position of the purine ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate have been extensively studied due to its relevance in drug discovery and development. The compound's ability to interact with various biological targets makes it a valuable scaffold for designing novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of purine derivatives in addressing a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions.

In recent years, significant research has focused on the development of small-molecule inhibitors targeting enzymes and receptors involved in critical cellular pathways. Among these, kinase inhibitors have gained particular attention due to their efficacy in treating cancers and other chronic diseases. The structure of Methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate exhibits similarities to known kinase inhibitors, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as an anti-cancer agent. Purine derivatives have been shown to exhibit inhibitory effects on various kinases, including tyrosine kinases and serine/threonine kinases, which are often overexpressed in cancer cells. The chloro substituent at the 6-position of the purine ring is particularly important, as it enhances the compound's binding affinity to its target proteins. This feature has been exploited in the design of several lead compounds that have advanced into clinical trials.

Furthermore, the amino group at the 2-position provides a site for further functionalization, allowing chemists to modify the molecule's properties and improve its pharmacokinetic characteristics. This flexibility has enabled the synthesis of numerous analogs with enhanced potency and selectivity. For instance, studies have demonstrated that minor modifications around the purine core can significantly alter the compound's biological activity, making it a versatile tool for drug discovery.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate and its biological targets. These techniques have provided insights into the compound's binding mode and have helped identify key residues involved in its interactions. Such information is crucial for optimizing lead compounds and designing more effective inhibitors.

In addition to its anti-cancer applications, this compound has shown promise in other therapeutic areas. For example, recent studies have explored its potential as an antiviral agent. The ability of purine derivatives to mimic natural nucleobases makes them attractive candidates for interfering with viral replication processes. The unique structural features of Methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate may enable it to disrupt viral enzymes essential for infection and propagation.

The development of novel drug candidates often involves rigorous testing in preclinical models to evaluate their safety and efficacy. Preclinical studies have been conducted using various cell lines and animal models to assess the pharmacological properties of Methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate. These studies have provided valuable data on its potency, selectivity, and toxicity profiles. The results from these experiments have been instrumental in guiding further optimization efforts and selecting compounds for clinical trials.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry continue to enhance our ability to modify and improve purine derivatives like Methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate. Additionally, advances in biotechnology have enabled more efficient screening methods for identifying new drug candidates.

In conclusion, Methyl 2-(2-amino-6-chloro-9H-purin-9-yl)acetate (CAS No. 172405-46-8) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this molecule, reinforcing its importance in modern drug discovery efforts.